2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-(4-fluorophenyl)-6-nitrobenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C18H9FN2O4/c19-10-4-6-11(7-5-10)20-17(22)13-3-1-2-12-15(21(24)25)9-8-14(16(12)13)18(20)23/h1-9H
• InChI Key: YLIDWNLCNJRKPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)C4=CC=C(C=C4)F)[N+](=O)[O-]
• Molecular Formula: C18H9FN2O4
• Molecular Weight: 336.3 g/mol

Description

2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields including medicinal chemistry, pharmacology, and biochemistry. This compound is also known as GSK3β inhibitor and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione involves the inhibition of GSK3β enzyme activity. This enzyme plays a crucial role in various cellular processes including glycogen metabolism, gene expression, and cell differentiation. Inhibition of GSK3β enzyme activity leads to the activation of various signaling pathways that regulate cellular processes such as cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
The 2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione has been shown to have various biochemical and physiological effects. It has been found to inhibit the phosphorylation of tau protein, a protein that is involved in the formation of neurofibrillary tangles in Alzheimer's disease. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been shown to have potential applications in the treatment of bipolar disorder by regulating the levels of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione in lab experiments include its potent inhibitory effect on GSK3β enzyme activity, its ability to regulate various cellular processes, and its potential applications in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity, the need for specialized equipment and expertise for its synthesis and handling, and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Studies to identify potential new targets for this compound in various cellular processes.
3. Development of new synthetic methods for the production of this compound.
4. Studies to determine the potential applications of this compound in the treatment of other diseases.
5. Studies to determine the potential applications of this compound in the field of regenerative medicine.

Scientific Research Applications

The 2-(4-fluorophenyl)-6-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of glycogen synthase kinase-3β (GSK3β), an enzyme that plays a crucial role in various cellular processes including glycogen metabolism, gene expression, and cell differentiation. This compound has been shown to have potential applications in the treatment of various diseases including Alzheimer's disease, bipolar disorder, and cancer.